4-formyl-2,6-dimethoxyphenyl 3-chlorobenzoate

• IUPAC Name: (4-formyl-2,6-dimethoxyphenyl) 3-chlorobenzoate
• InChI: InChI=1S/C16H13ClO5/c1-20-13-6-10(9-18)7-14(21-2)15(13)22-16(19)11-4-3-5-12(17)8-11/h3-9H,1-2H3
• InChI Key: ALBAKKSVMWOUEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC(=O)C2=CC(=CC=C2)Cl)OC)C=O
• Molecular Formula: C16H13ClO5
• Molecular Weight: 320.72 g/mol

Description

4-formyl-2,6-dimethoxyphenyl 3-chlorobenzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as 3-chloro-4-(2,6-dimethoxybenzoyl)benzoic acid and has the chemical formula C16H13ClO5. The compound belongs to the class of organic compounds known as benzoylbenzoic acids and derivatives.

Mechanism of Action

The mechanism of action of 4-formyl-2,6-dimethoxyphenyl 3-chlorobenzoate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the inflammatory response. The compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. The compound has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-formyl-2,6-dimethoxyphenyl 3-chlorobenzoate in lab experiments is its high purity and stability. The compound is also readily available and relatively inexpensive. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-formyl-2,6-dimethoxyphenyl 3-chlorobenzoate. One area of research is the development of more potent and selective analogs of the compound for use as anti-inflammatory and anticancer agents. Another area of research is the investigation of the molecular mechanism of action of the compound. Additionally, the compound may have potential applications in other areas of research, such as neuroscience and immunology.

Synthesis Methods

The synthesis of 4-formyl-2,6-dimethoxyphenyl 3-chlorobenzoate involves the reaction of 3-chlorobenzoic acid with 2,6-dimethoxybenzoyl chloride in the presence of a catalyst such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield after purification.

Scientific Research Applications

4-formyl-2,6-dimethoxyphenyl 3-chlorobenzoate has been used in various scientific research applications. One of the main applications of this compound is in the field of medicinal chemistry. It has been studied for its potential use as an anti-inflammatory and analgesic agent. The compound has also been investigated for its potential use in the treatment of cancer.